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Compound of Interest

Compound Name: PhotoClick Sphingosine

Cat. No.: B15549996 Get Quote

This document provides detailed procedural guidance for the safe and compliant disposal of

PhotoClick Sphingosine, a crucial photoreactive and clickable analog of sphingosine used in

advanced cellular research.[1][2][3] Adherence to these protocols is essential for ensuring

laboratory safety, protecting the environment, and maintaining regulatory compliance. This

guide is intended for researchers, scientists, and drug development professionals who handle

this compound.

I. Understanding the Hazards
Before handling and disposing of PhotoClick Sphingosine, it is critical to be aware of its

potential hazards as identified in its Safety Data Sheet (SDS).[4] The primary hazards include:

Flammable Solid: PhotoClick Sphingosine is classified as a flammable solid, which

requires specific precautions to prevent ignition.[4]

Skin and Eye Irritation: The compound is known to cause skin irritation and serious eye

irritation.[4]

Incompletely Characterized Properties: The chemical, physical, and toxicological properties

of PhotoClick Sphingosine have not been fully investigated.[4] Therefore, it should be

handled as a potentially hazardous substance.
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II. Personal Protective Equipment (PPE) and
Handling Precautions
To mitigate risks during handling and disposal, all personnel must use appropriate Personal

Protective Equipment (PPE) and adhere to safe handling procedures.

Engineering Controls: Always handle PhotoClick Sphingosine in a well-ventilated area,

preferably within a chemical fume hood. Ensure that a safety shower and eyewash station

are readily accessible.[4]

Personal Protective Equipment:

Eye Protection: Wear safety goggles with side shields.[4]

Hand Protection: Use protective gloves resistant to chemicals.[4]

Skin and Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin

contact.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable

respirator should be worn.[4]

III. Step-by-Step Disposal Procedures
The disposal of PhotoClick Sphingosine and its associated waste must be conducted in

accordance with all applicable federal, state, and local regulations.[4] The following steps

provide a clear operational plan for its disposal.

Step 1: Waste Segregation

Proper segregation of chemical waste is the first and most critical step to ensure safe and

compliant disposal.

Solid Waste:

Place unused or expired PhotoClick Sphingosine powder, along with any contaminated

consumables (e.g., weigh boats, pipette tips, gloves), into a designated hazardous solid
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waste container.

Liquid Waste:

If PhotoClick Sphingosine is in a solution (commonly ethanol), this waste stream should

be collected in a designated hazardous liquid waste container for flammable organic

solvents.[1]

Aqueous solutions from experimental procedures containing this compound should be

collected separately in a designated aqueous hazardous waste container.

Sharps Waste:

Any needles or other sharps contaminated with PhotoClick Sphingosine must be

disposed of in a designated sharps container.

Step 2: Waste Container Selection and Labeling

Container Choice: Use only chemically compatible and properly sealed containers for waste

collection. For liquid waste, ensure the container is vented if there is a possibility of gas

generation, though this is not specifically indicated for this compound.

Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste."

The full chemical name: "PhotoClick Sphingosine."

The CAS Number: 1823021-14-2.[4][5]

The specific hazards (e.g., "Flammable," "Irritant").

The approximate concentration and volume of the waste.

The date the waste was first added to the container.

Step 3: Storage of Hazardous Waste
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Store waste containers in a designated, well-ventilated, and secure area, away from heat,

sparks, open flames, and direct sunlight.[4]

Ensure that incompatible waste types are not stored together.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not pour any PhotoClick Sphingosine waste down the drain or dispose of it in the

regular trash.[6]

IV. Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate action is necessary.

Spill Response:

Evacuate personnel from the immediate area.[4]

Wear the appropriate PPE before attempting to clean the spill.[4]

For liquid spills, absorb the material with a non-combustible absorbent material (e.g.,

diatomite, universal binders).[4]

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Place all contaminated materials into a labeled hazardous waste container.[4]

Decontaminate the spill area with alcohol and then wash thoroughly.[4]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[4]
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Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with plenty of soap and water. Seek medical attention if irritation persists.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[4]

V. Quantitative Data Summary
The following table summarizes key quantitative data for PhotoClick Sphingosine for easy

reference.

Property Value Reference

CAS Number 1823021-14-2 [4]

Molecular Formula C₁₉H₃₃N₃O₂ [4][5]

Molecular Weight 335.48 g/mol [4][5]

Appearance
Solid (powder) or solution in

ethanol
[1]

Storage Temperature -20°C [4]

Stability
Stable for at least 1-2 years at

-20°C
[1][7]

VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

containing PhotoClick Sphingosine.
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Figure 1: PhotoClick Sphingosine Disposal Workflow
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Caption: Disposal workflow for PhotoClick Sphingosine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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